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Compound of Interest

Compound Name: Iprovalicarb

Cat. No.: B1672162

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of iprovalicarb's performance in targeting fungal
cellulose synthesis with alternative fungicides. It includes supporting experimental data,
detailed methodologies for key experiments, and visualizations of relevant pathways and
workflows to aid in research and drug development.

Introduction to Iprovalicarb and its Proposed Target

Iprovalicarb is a systemic fungicide belonging to the chemical class of valinamide carbamates.
It exhibits protective, curative, and eradicative action against oomycete pathogens, which are
responsible for devastating plant diseases like late blight and downy mildew. The primary mode
of action of iprovalicarb is the inhibition of cellulose synthesis, a crucial component of the
oomycete cell wall. This disruption leads to mycelial deformation and ultimately, cell death.[1]

Strong evidence from studies on the broader class of Carboxylic Acid Amide (CAA) fungicides,
to which iprovalicarb belongs, points to the Cellulose Synthase 3 (CesA3) enzyme as the
specific molecular target. Cross-resistance studies have demonstrated that oomycete isolates
resistant to other CAA fungicides, such as mandipropamid, are often also resistant to
iprovalicarb, suggesting a shared target protein.

Experimental Validation of the Target Site
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The validation of a fungicide's target site is a critical step in understanding its mechanism of
action and for developing strategies to manage resistance. Key experimental approaches to
validate CesA3 as the target of iprovalicarb include the generation and analysis of resistant
mutants and in vitro enzyme inhibition assays.

Generation and Analysis of Resistant Mutants

A powerful method to identify a drug's target is to select for resistant mutants and then identify
the genetic basis of that resistance. For CAA fungicides, this has been successfully
demonstrated in various oomycete species.

Experimental Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1672162#validating-the-target-site-of-iprovalicarb-in-
fungal-cellulose-synthesis]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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